Cas no 58842-19-6 (4H-1,3-Thiazine,5,6-dihydro-2-(methylthio)-)

• Product Name: 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio)-
• CAS No: 58842-19-6
• MF: C₅H₉NS₂
• MW: 147.261658430099
• CID: 366290
• Update Time: 2025-05-20

4H-1,3-Thiazine,5,6-dihydro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio)-
• 2-(methylsulfanyl)-5,6-dihydro-4H-1,3-thiazine
• 2-(METHYLSULPHANYL)-5,6-DIHYDRO-4H-1,3-THIAZINE
• 2-(Methylthio)-5,6-dihydro-4H-1,3-thiazine
• 2-methylsulfanyl-5,6-dihydro-4H-1,3-thiazine
• 2-methylsulfanyl-5,6-dihydro-4H-[1,3]thiazine
• 2-methylthio-4,5-dihydro-6H-1,3-thiazine
• 2-methylthio-dihydro-1,3-thiazine
• 5,6-Dihydro-2-(methylsulphanyl)-4H-1,3-thiazine
• 5,6-dihydro-2-(methylthio)-4H-1,3-thiazine
• 5,6-dihydro-2-methythio-4H-1,3-thiazine

• Inchi： 1S/C5H9NS2/c1-7-5-6-3-2-4-8-5/h2-4H2,1H3
• InChI Key： FLLBHYISJYFGJV-UHFFFAOYSA-N
• SMILES： S1C(=NCCC1)SC

Computed Properties

• Exact Mass: 147.01800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 62.96000
• LogP: 1.27790

4H-1,3-Thiazine,5,6-dihydro-2-(methylthio)- Security Information

• Hazard Statement： Irritant
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazines 1,3-thiazines

Additional information on 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio)-

Professional Introduction to 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio) (CAS No. 58842-19-6)

The compound 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio) (CAS No. 58842-19-6) represents a significant molecule in the realm of heterocyclic chemistry and pharmaceutical research. This thiazine derivative, characterized by its unique structural framework featuring a sulfur-containing ring system, has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of a methylthio group at the 2-position introduces a modifiable moiety that can be exploited for further functionalization, making it a valuable scaffold in medicinal chemistry.

In recent years, the exploration of thiazine derivatives has expanded considerably, driven by their demonstrated efficacy in various pharmacological applications. Thiazines are known for their role as intermediates in the synthesis of bioactive compounds, particularly those targeting neurological and cardiovascular disorders. The structural motif of 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio) allows for interactions with multiple biological targets, including enzymes and receptors involved in metabolic pathways. This versatility has positioned it as a promising candidate for further investigation in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules. The methylthio group at the 2-position can undergo various chemical transformations, such as nucleophilic substitution or coupling reactions, enabling the introduction of additional functional groups. Such modifications are crucial for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets. Researchers have leveraged similar thiazine scaffolds to develop novel therapeutics that exhibit improved selectivity and reduced side effects.

Recent studies have highlighted the significance of thiazine derivatives in addressing neurological disorders. For instance, certain analogs of 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio) have shown promise in preclinical models as potential treatments for conditions like Alzheimer's disease and Parkinson's disease. These derivatives often act by modulating neurotransmitter systems or inhibiting pathological protein aggregation. The sulfur atoms within the thiazine ring contribute to redox-active properties, which may be exploited for therapeutic benefits in oxidative stress-related diseases.

The synthesis of 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio) typically involves multi-step organic reactions that build upon the core thiazine framework. Key synthetic strategies often include cyclization reactions to form the heterocyclic ring system followed by selective functionalization at the 2-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for these compounds. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents with high precision.

In addition to pharmaceutical applications, this compound has shown potential in material science and agrochemical research. Thiazine derivatives are known to exhibit interesting electronic properties when incorporated into organic semiconductors or conductive polymers. Their ability to form stable complexes with metal ions also makes them useful in coordination chemistry studies. Furthermore, certain derivatives have been explored as antimicrobial agents due to their interaction with bacterial cell wall components.

The biological activity of 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio) is influenced by factors such as solubility and metabolic stability. Researchers often optimize these properties through structural modifications to enhance bioavailability and therapeutic efficacy. Computational modeling techniques play a pivotal role in predicting molecular interactions and guiding rational drug design efforts. These approaches help in identifying lead compounds that can be further refined through experimental validation.

As our understanding of biological pathways continues to evolve, so does the demand for innovative molecular tools like 4H-1,3-Thiazine,5,6-dihydro-2-(methylthio). Its unique structural features make it a versatile building block for designing molecules with tailored biological functions. Collaborative efforts between chemists and biologists are essential for unlocking its full potential and translating laboratory findings into clinical applications.

The future directions for research on this compound may include exploring its role in emerging therapeutic areas such as immunomodulation or cancer treatment. The ability to modify its core structure provides an opportunity to develop targeted therapies that address unmet medical needs. As new synthetic techniques and analytical methods become available，the scope for innovation will continue to expand.